2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one
Overview
Description
2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, also known as 2MPDP, is a purine-based compound used in the synthesis of various pharmaceuticals and other compounds. It is a versatile compound, with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. 2MPDP has been studied extensively in recent years, and has been found to have a number of potential applications in the laboratory, including synthesis of drugs and other compounds, as well as in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one is not fully understood. However, it is believed that 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one acts as a modulator of gene expression and cell division, as well as a regulator of cell death. In particular, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of gene expression, including histone deacetylase, caspase-3, and caspase-8. In addition, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of cell division, including cyclin-dependent kinase 2 and cyclin-dependent kinase 4. Finally, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of cell death, including caspase-3 and caspase-8.
Biochemical and Physiological Effects
2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to have a number of biochemical and physiological effects, including the regulation of gene expression, the regulation of cell division, and the regulation of cell death. In particular, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of gene expression, including histone deacetylase, caspase-3, and caspase-8. In addition, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of cell division, including cyclin-dependent kinase 2 and cyclin-dependent kinase 4. Finally, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been found to inhibit the activity of several enzymes involved in the regulation of cell death, including caspase-3 and caspase-8.
Advantages and Limitations for Lab Experiments
2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has a number of advantages for use in laboratory experiments, including its high purity, its low cost, and its ease of synthesis. However, there are also some potential limitations to its use in laboratory experiments, including its potential toxicity, its potential to interfere with other compounds, and its potential to cause side effects.
Future Directions
The potential applications of 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one are numerous, and there are a number of potential future directions for research. These include the development of new drugs based on 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, the development of new methods for synthesizing 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, the development of new methods for studying its biochemical and physiological effects, and the development of new methods for studying its mechanism of action. In addition, further research into the potential toxicity and side effects of 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one is needed, as well as research into its potential interactions with other compounds. Finally, further research into the potential applications of 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one in the laboratory, such as its use in the synthesis of drugs and other compounds, is also needed.
Synthesis Methods
2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one can be synthesized from a variety of starting materials, including 2-amino-1,3-diphenyl-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, 2-amino-3-methoxy-1-phenyl-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, 2-amino-1-phenyl-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, and 2-amino-3-methoxy-1-phenyl-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one. The synthesis of 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one involves the condensation of the starting materials with a variety of reagents, such as acetic anhydride, p-toluenesulfonic acid, and triethylamine. The reaction is typically carried out in anhydrous conditions, and yields the desired product in high yield.
Scientific Research Applications
2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of biochemical and physiological processes, and the study of drug metabolism. In particular, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been used in the synthesis of a number of drugs, including anti-inflammatory agents, anticonvulsants, and anti-cancer agents. In addition, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been used in the study of a number of biochemical and physiological processes, including the regulation of gene expression, the regulation of cell division, and the regulation of cell death. Finally, 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been used in the study of drug metabolism, including the study of drug absorption, distribution, metabolism, and excretion.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one involves the reaction of 2-amino-6-chloropurine with 2-methoxyphenylboronic acid in the presence of a palladium catalyst to form 2-amino-8-(2-methoxyphenyl)-6-chloropurine. This intermediate is then reacted with sodium methoxide in methanol to form the final product.", "Starting Materials": ["2-amino-6-chloropurine", "2-methoxyphenylboronic acid", "palladium catalyst", "sodium methoxide", "methanol"], "Reaction": ["Step 1: React 2-amino-6-chloropurine with 2-methoxyphenylboronic acid in the presence of a palladium catalyst to form 2-amino-8-(2-methoxyphenyl)-6-chloropurine.", "Step 2: React 2-amino-8-(2-methoxyphenyl)-6-chloropurine with sodium methoxide in methanol to form 2-amino-8-(2-methoxyphenyl)-6,9-dihydro-1H-purin-6-one."] } | |
CAS RN |
891258-88-1 |
Molecular Formula |
C12H11N5O2 |
Molecular Weight |
257.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
